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Compound of Interest

Compound Name:
N-(2-amino-4-ethoxyphenyl)-2-

hydroxypropanamide

CAS No.: 883291-43-8

Cat. No.: B1309556

Get Quote

A Note on Chemical Identity: Initial searches for "N-(2-amino-4-ethoxyphenyl)-2-
hydroxypropanamide" did not yield a conclusive entry in established chemical databases.

However, a closely related compound, 2-Amino-2-(4-ethoxyphenyl)propanamide, is

documented. This guide will focus on the known properties of this latter compound, with the

acknowledgment that it may be the intended subject of interest. We invite researchers to

confirm the precise chemical structure for their application.

Introduction and Nomenclature
2-Amino-2-(4-ethoxyphenyl)propanamide is a chemical entity belonging to the class of aromatic

alpha-amino acid amides. Its structure is characterized by a propanamide backbone with both

an amino group and a 4-ethoxyphenyl group attached to the alpha-carbon. This arrangement

creates a chiral center, suggesting the existence of enantiomers. The presence of an aromatic

ring, an ether linkage, and amide and amine functional groups suggests a molecule with

diverse potential for chemical interactions and biological activity.
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IUPAC Name: 2-amino-2-(4-ethoxyphenyl)propanamide[1]

Molecular Formula: C₁₁H₁₆N₂O₂[1][2]

Synonyms: 2-Amino-2-(4-ethoxyphenyl)propanamide 95+%[1]

Structural Elucidation
The structural arrangement of 2-Amino-2-(4-ethoxyphenyl)propanamide is key to its chemical

properties. The following diagram illustrates the connectivity of the atoms in the molecule.

Caption: 2D structure of 2-amino-2-(4-ethoxyphenyl)propanamide.

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 2-Amino-2-(4-

ethoxyphenyl)propanamide. These properties are crucial for understanding the compound's

behavior in various chemical and biological systems.

Property Value Reference

Molecular Weight 208.26 g/mol [1][2]

Exact Mass 208.121177757 Da [1]

XLogP3-AA 0.5 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Topological Polar Surface Area 78.3 Å² [1]

Complexity 225 [1]
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While specific synthesis protocols for 2-Amino-2-(4-ethoxyphenyl)propanamide are not readily

available in the searched literature, a plausible synthetic route can be proposed based on

established organic chemistry principles. A potential pathway could involve the Strecker

synthesis or a related multicomponent reaction.

Proposed Synthetic Workflow

Starting Materials

Strecker Synthesis Hydrolysis
4-Ethoxyacetophenone

α-aminonitrile intermediate

 + NH₄Cl, NaCN

Ammonium Chloride

Sodium Cyanide

2-Amino-2-(4-ethoxyphenyl)propanamide
 Acid or Base Hydrolysis

Click to download full resolution via product page

Caption: A proposed Strecker synthesis pathway for 2-Amino-2-(4-ethoxyphenyl)propanamide.

Experimental Protocol for Characterization
Should this compound be synthesized, a thorough characterization would be essential to

confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would be used to identify the number and types of protons, including the ethoxy

group signals, the aromatic protons, the methyl protons, and the amine protons.

¹³C NMR would confirm the carbon skeleton of the molecule.

2D NMR techniques like COSY and HSQC could be employed to establish the

connectivity between protons and carbons.[3]
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Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental

composition and exact mass of the molecule.

Infrared (IR) Spectroscopy:

IR spectroscopy would be used to identify the key functional groups, such as the N-H

stretches of the amine and amide, the C=O stretch of the amide, and the C-O stretch of

the ether.

Potential Biological Significance and Applications
While no specific biological activities have been documented for 2-Amino-2-(4-

ethoxyphenyl)propanamide, the structural motifs present in the molecule are found in

compounds with a range of pharmacological properties.

Derivatives of 2-hydroxybenzamide, a related structural class, have been investigated for

their antimicrobial and anti-inflammatory activities.[4][5]

The presence of an α-amino acid amide structure suggests potential interactions with

biological targets such as enzymes or receptors.

Hydroxylamine derivatives, which share some functional group similarities, have been

explored for a wide range of biological activities, including as potential anticancer and

antiviral agents.[6]

Further research would be necessary to elucidate the specific biological roles and potential

therapeutic applications of 2-Amino-2-(4-ethoxyphenyl)propanamide.

Conclusion
This technical guide provides a summary of the known chemical properties of 2-Amino-2-(4-

ethoxyphenyl)propanamide based on available database information. While experimental data

on its synthesis and biological activity are lacking, its structure suggests it could be a molecule

of interest for further investigation in medicinal chemistry and drug discovery. The proposed
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synthetic and characterization workflows provide a framework for future studies on this and

related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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